Piperazine-2,3-dicarboxylic acid;dihydrochloride

• IUPAC Name: piperazine-2,3-dicarboxylic acid;dihydrochloride
• InChI: InChI=1S/C6H10N2O4.2ClH/c9-5(10)3-4(6(11)12)8-2-1-7-3;;/h3-4,7-8H,1-2H2,(H,9,10)(H,11,12);2*1H
• InChI Key: HFRHMZZFJSITRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C(N1)C(=O)O)C(=O)O.Cl.Cl
• Molecular Formula: C6H12Cl2N2O4
• Molecular Weight: 247.07 g/mol
• CAS No.: 90084-49-4

Description

Piperazine-2,3-dicarboxylic acid dihydrochloride is a chemical compound with the molecular formula C5H10N2O2 · 2HCl. It is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at opposite positions in the ring. This compound is of interest in coordination and supra-molecular chemistry as its anions tend to react with metal salts to yield insoluble polynuclear materials.

Synthesis Analysis

The synthesis of piperazine derivatives has been a subject of interest in recent years. Various methods have been developed, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular weight of Piperazine-2,3-dicarboxylic acid dihydrochloride is 203.07. The molecular structure of this compound includes a piperazine ring, which is a six-membered ring with two nitrogen atoms at opposite positions.

Chemical Reactions Analysis

Piperazine-2,3-dicarboxylic acid dihydrochloride is an alkaline substance that reacts with acidic substances to produce salts. In coordination and supra-molecular chemistry, its anions have been of great interest as they generally tend to react with metal salts to yield insoluble polynuclear materials.

Physical and Chemical Properties Analysis

Piperazine-2,3-dicarboxylic acid dihydrochloride is a powder that has a melting point of 230-233°C. It is soluble in water and is susceptible to moisture, which may cause it to absorb moisture and agglomerate in humid environments.

Mechanism of Action

Target of Action

Piperazine-2,3-dicarboxylic acid;dihydrochloride is an organic compound that consists of a six-membered ring containing two opposing nitrogen atoms

Mode of Action

Piperazine compounds, in general, are known to mediate their anthelmintic action by paralyzing parasites, allowing the host body to easily remove or expel the invading organism .

Pharmacokinetics

Upon entry into the systemic circulation, piperazine compounds are partly oxidized and partly eliminated as an unchanged compound .

Result of Action

Piperazine compounds, in general, are known to paralyze parasites, which allows the host body to easily remove or expel the invading organism .

Action Environment

It is known that the compound is a white crystal that is soluble in water and some organic solvents . It decomposes at 183-185°C, releasing CO2 .

Safety and Hazards

This compound is classified as a skin irritant (Category 2), eye irritant (Category 2), skin sensitizer (Category 1), and respiratory sensitizer (Category 1). It is also considered hazardous to the aquatic environment (Chronic Category 3) and a reproductive toxicant (Category 2). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective equipment, and ensuring adequate ventilation.